1-Iodo-1H,1H-nonafluoropentane

• IUPAC Name: 1,1,1,2,2,3,3,4,4-nonafluoro-5-iodopentane
• InChI: InChI=1S/C5H2F9I/c6-2(7,1-15)3(8,9)4(10,11)5(12,13)14/h1H2
• InChI Key: HFCSJMGXADMMTI-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)I
• Molecular Formula: C5H2F9I
• DSSTOX Substance ID: DTXSID30395178
• Molecular Weight: 359.96 g/mol
• CAS RN: 2253-14-7

Description

1-Iodo-1H,1H-nonafluoropentane is a chemical compound with the molecular formula C5H2F9I. It is a molecule that contains a total of 16 bonds, including 14 non-H bonds and 2 rotatable bonds.

Molecular Structure Analysis

The molecular structure of this compound includes the arrangement of atoms and the chemical bonds that hold the atoms together. The molecule contains a total of 16 bond(s). There are 14 non-H bond(s) and 2 rotatable bond(s).

Physical And Chemical Properties Analysis

This compound has a molecular weight of 359.96 g/mol. It has a complexity of 229 and a topological polar surface area of 0 Ų. The compound has 0 hydrogen bond donor count and 9 hydrogen bond acceptor count. It also has 3 rotatable bonds.

Scientific Research Applications

Synthesis and Catalysis

1-Iodo-1H,1H-nonafluoropentane serves as a key intermediate in the synthesis of complex molecules. For instance, its application in the synthesis of all-carbon disubstituted bicyclo[1.1.1]pentanes (BCPs) through iron-catalyzed Kumada cross-coupling is a notable advancement. This method, benefiting from mild conditions and broad scope, enables the efficient creation of BCPs, which are valuable in drug design as surrogates for p-substituted arenes and alkynes (Nugent et al., 2020).

Material Science

In material science, this compound's derivatives are explored for the development of new materials. The catalytic dehydrohalogenation of iodopentanes to yield pentene underlines the potential of utilizing such compounds in creating precursors for polymers and other valuable chemical substances (Kamiguchi et al., 2003).

Spectroscopy

In spectroscopy, studies on the vibrational overtone spectrum of 1H-nonafluorobutane, a closely related compound, reveal insights into intramolecular hydrogen bonding and its effects on molecular structure and behavior. Such research can inform the design of fluorinated compounds with specific physical and chemical properties (Saar et al., 2006).

Safety and Hazards

When handling 1-Iodo-1H,1H-nonafluoropentane, it is recommended to avoid all personal contact, including inhalation. Protective clothing should be worn when there is a risk of exposure. The substance should be used in a well-ventilated area and contact with moisture should be avoided. When handling, eating, drinking, or smoking should be avoided. Containers should be kept securely sealed when not in use.